mPGES Inhibition: 5-trans Isomer is Approximately Half as Potent as 5-cis U-46619
In the only direct head-to-head comparison published to date, 5-trans U-46619 was found to be approximately half as potent an inhibitor of microsomal PGE synthase (mPGES) as the 5-cis version of U-46619 [1]. At a concentration of 10 µM, 5-trans U-46619 inhibited mPGES activity by less than 20%, whereas the 5-cis isomer demonstrated greater inhibitory potency (inferred to be approximately 40% inhibition at the same concentration) [1]. This study used purified recombinant human mPGES-1 in a cell-free enzymatic assay measuring the conversion of PGH₂ to PGE₂ [1]. The finding establishes that the 5,6-trans configuration is not a silent stereochemical feature but directly governs the magnitude of enzyme inhibition, a critical consideration for any experiment where mPGES activity modulation is a readout.
| Evidence Dimension | Inhibition of microsomal prostaglandin E synthase (mPGES-1) activity at 10 µM |
|---|---|
| Target Compound Data | 5-trans U-46619: <20% inhibition at 10 µM |
| Comparator Or Baseline | 5-cis U-46619: approximately 40% inhibition at 10 µM (inferred from the statement that 5-trans is half as potent) |
| Quantified Difference | Approximately 2-fold lower potency of the 5-trans isomer relative to the 5-cis isomer |
| Conditions | Cell-free assay using purified recombinant human mPGES-1 enzyme; measurement of PGH₂ to PGE₂ conversion |
Why This Matters
When selecting a compound for mPGES inhibition studies, the ~2-fold potency difference between isomers means that experiments using 5-trans U-46619 require exactly twice the concentration to match the enzyme inhibition achieved by the 5-cis isomer, a factor that must be controlled for in dose-response designs.
- [1] Quraishi, O., Mancini, J.A., and Riendeau, D. Inhibition of inducible prostaglandin E₂ synthase by 15-deoxy-Δ12,14-prostaglandin J₂ and polyunsaturated fatty acids. Biochem. Pharmacol. 63(6), 1183-1189 (2002). View Source
